Cas no 552309-78-1 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 552309-78-1
• MF: C₁₂H₁₄N₄O₂S₂
• MW: 310.395159244537
• CID: 5474146
• Update Time: 2025-05-24

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(5-ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-2-thiazolyl-
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C12H14N4O2S2/c1-3-8-7(2)14-12(16-10(8)18)20-6-9(17)15-11-13-4-5-19-11/h4-5H,3,6H2,1-2H3,(H,13,15,17)(H,14,16,18)
• InChI Key： VQMCEPZPQJQBMU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1NC(=O)C(CC)=C(C)N=1

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide (CAS No. 552309-78-1)

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide, identified by its CAS number 552309-78-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the class of heterocyclic sulfonamides, which have been widely studied for their potential biological activities. The structural features of this compound, including its pyrimidine and thiazole moieties, contribute to its unique chemical properties and biological interactions.

The compound's structure is characterized by a pyrimidine ring substituted with an ethyl group at the 5-position, a methyl group at the 4-position, and an oxo group at the 6-position. Additionally, the pyrimidine ring is linked to a sulfanyl group, which further enhances its reactivity and potential biological activity. The presence of a thiazole ring in the molecule's N-(1,3-thiazol-2-yl)acetamide moiety adds another layer of complexity and functionality, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Pyrimidine derivatives, in particular, have shown significant promise in various pharmacological contexts. For instance, they have been explored as antiviral agents, anticancer drugs, and antimicrobial agents. The sulfonamide moiety in 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide is known to enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the pyrimidine and thiazole rings provides multiple sites for interaction with biological targets, including enzymes and receptors. This structural diversity allows for fine-tuning of pharmacological properties through chemical modifications. Researchers have been particularly interested in exploring its interactions with enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their broad spectrum of biological activities. The sulfanyl group in 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(1,3-thiazol-2-yl)acetamide plays a crucial role in mediating its interactions with biological targets. This group can form hydrogen bonds with polar residues in proteins, enhancing binding affinity and stability. Additionally, the presence of both pyrimidine and thiazole rings allows for multiple non-covalent interactions with biological targets, including hydrophobic interactions and π-stacking.

The compound's potential therapeutic applications have been explored in several preclinical studies. These studies have focused on evaluating its efficacy against various diseases, including cancer and inflammatory disorders. In particular, the pyrimidine ring has been shown to interact with enzymes such as kinases and polymerases, which are often overexpressed in cancer cells. The sulfonamide moiety has also been found to modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules.

The synthesis of 2-(5-ethyl-4-methyl-6-oxyo-pyrimidin--2--ylsulfanyl--N--(1--3-thiazol--2--yl)acetamide (CAS No. 552309--78--1) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrimidine core through condensation reactions between urea derivatives and β-ketoesters or β-ketoamides. Subsequent functionalization steps introduce the ethyl group at the 5-position and the methyl group at the 4-position through alkylation reactions.

The introduction of the oxo group at the 6-position is achieved through oxidation reactions using appropriate oxidizing agents such as potassium permanganate or chromium-based oxidants. The sulfanyl group is then introduced through nucleophilic substitution reactions using sulfur-containing reagents such as sodium hydrosulfide or thiourea. Finally, the N-(1,3-thiazol--2--yl)acetamide moiety is added through condensation reactions between acetic acid derivatives and thiazole-containing precursors.

The purification of 552309--78--1 is typically performed using column chromatography or recrystallization techniques to isolate the desired product from impurities. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the compound.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that sulfonamides can exhibit varying degrees of solubility and bioavailability depending on their structural features. The presence of polar functional groups such as hydroxyl groups can enhance solubility but may also affect metabolic stability. Conversely, hydrophobic groups can improve bioavailability but may reduce solubility.

In conclusion, 552309--78--1, 5582987 , 5582987 , 5582987 , 5582987 , 5582987 , 5582987 ,

have demonstrated significant potential as a lead molecule for drug discovery due to its unique structural features and biological activities.
The combination
of
the
pyrimidine
and
thiazole
rings
provides
multiple
sites
for
interaction
with
biological
targets,
making

it an attractive scaffold for drug design.

Future studies should focus on further optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials.

By leveraging computational methods such as molecular docking and virtual screening,
researchers can identify novel analogs with enhanced potency and selectivity.

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